Cas no 1175793-77-7 (3-(M-Tolyl)-1H-indazol-5-amine)

• Product Name: 3-(M-Tolyl)-1H-indazol-5-amine
• CAS No: 1175793-77-7
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD11893549
• CID: 1033977
• PubChem ID: 39218286
• Update Time: 2025-06-29

3-(M-Tolyl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(m-Tolyl)-1H-indazol-5-amine
• 3-(3-methylphenyl)-1H-indazol-5-amine
• 3-m-tolyl-1H-indazol-5-amine
• RL00660
• AK131968
• AX8252891
• DTXSID10653480
• C71566
• DS-6966
• AXB79377
• J-512947
• MFCD11893549
• CS-0153223
• 1175793-77-7
• AKOS016844466
• A920136
• 3-(M-Tolyl)-1H-indazol-5-amine

• MDL： MFCD11893549
• Inchi： 1S/C14H13N3/c1-9-3-2-4-10(7-9)14-12-8-11(15)5-6-13(12)16-17-14/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： QICXZXCGXPZTEN-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C(C2C=CC=C(C)C=2)=N1)N

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 2.9

3-(M-Tolyl)-1H-indazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-(M-Tolyl)-1H-indazol-5-amine

3-(M-Tolyl)-1H-indazol-5-amine (CAS No. 1175793-77-7): A Comprehensive Overview

3-(M-Tolyl)-1H-indazol-5-amine is a compound with the CAS registry number 1175793-77-7, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds that have been extensively studied for their unique chemical properties and potential applications in drug development and advanced materials. The M-tolyl substituent attached to the indazole ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its structural and functional properties.

The indazole core of 3-(M-Tolyl)-1H-indazol-5-amine consists of a fused benzene ring and a pyrazole ring, with one nitrogen atom at position 1 and another at position 3. The M-tolyl group, which is a methyl-substituted phenyl group, is attached at position 3 of the indazole ring. This substitution pattern influences the compound's electronic distribution, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored functionalities.

One of the most notable aspects of 3-(M-Tolyl)-1H-indazol-5-amine is its role in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential therapeutic applications. For instance, its indazole core has been linked to anti-inflammatory, anticancer, and antimicrobial activities in preclinical studies. The M-tolyl substituent further enhances these properties by modulating the compound's solubility, stability, and bioavailability. Recent advancements in medicinal chemistry have enabled the synthesis of derivatives with improved pharmacokinetic profiles, paving the way for future clinical trials.

In addition to its pharmacological applications, 3-(M-Tolyl)-1H-indazol-5-amine has also found utility in materials science. Its aromatic structure and nitrogen atoms make it a suitable candidate for constructing coordination polymers, metal-organic frameworks (MOFs), and other advanced materials. The compound's ability to coordinate with metal ions has been leveraged to create porous materials with high surface areas, which are valuable for gas storage, catalysis, and sensing applications. Recent studies have demonstrated its potential in developing MOFs with enhanced stability and selectivity for specific gas molecules.

The synthesis of 3-(M-Tolyl)-1H-indazol-5-amine typically involves multi-step reactions that combine aromatic substitution and cyclization processes. Researchers have developed efficient synthetic routes using palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis to achieve high yields and purity levels. These methods not only simplify the preparation process but also reduce the environmental footprint compared to traditional synthetic approaches.

From an analytical standpoint, 3-(M-Tolyl)-1H-indazol-5-amine has been characterized using various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These analyses provide insights into its molecular structure, electronic transitions, and stability under different conditions. Recent advancements in computational chemistry have also enabled researchers to perform density functional theory (DFT) calculations to predict its electronic properties and reactivity accurately.

In conclusion, 3-(M-Tolyl)-1H-indazol-5-amine (CAS No. 1175793-77-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a valuable tool for advancing scientific research and technological innovation.